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Compound of Interest

Compound Name: ITK inhibitor 2

Cat. No.: B15542197 Get Quote

Technical Support Center: ITK Inhibitor 2
This technical support center provides guidance for researchers, scientists, and drug

development professionals on optimizing the dosage of ITK Inhibitor 2 for in vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for ITK Inhibitor 2?
A1: Interleukin-2-inducible T-cell kinase (ITK) is a crucial enzyme in the T-cell receptor (TCR)

signaling pathway.[1][2][3] Upon TCR stimulation, a signaling cascade involving LCK, ZAP-70,

LAT, and SLP-76 is initiated.[1][3] ITK is recruited to this complex and, once activated,

phosphorylates and activates Phospholipase C-gamma 1 (PLCγ1).[1][4] This leads to

downstream events like calcium mobilization and activation of transcription factors (e.g., NFAT,

NF-κB), which are essential for T-cell activation, proliferation, and cytokine production.[4][5] ITK
Inhibitor 2 is a potent, selective, ATP-competitive small molecule designed to block the kinase

activity of ITK, thereby preventing T-cell activation. This makes it a promising candidate for T-

cell-mediated inflammatory and autoimmune diseases.[6]

Caption: A systematic workflow for optimizing ITK Inhibitor 2 dosage for in vivo experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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